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Compound of Interest

Compound Name:
2-Ethoxyacetohydrazide

hydrochloride

CAS No.: 1049750-42-6; 39242-95-0

Cat. No.: B2572115

Get Quote

Part 1: Executive Summary
2-Ethoxyacetohydrazide Hydrochloride (HCl) is a critical bifunctional building block used

extensively in the synthesis of nitrogenous heterocycles (e.g., 1,2,4-triazoles, pyrazoles) and as

a linker in bioconjugation.[1] Its physicochemical behavior is defined by its dual nature: the

hydrophilic hydrazide-salt core and the lipophilic ethoxy tail.[1]

Understanding its solubility landscape is not merely about dissolving the compound; it is about

controlling its reactivity and purification. As a hydrochloride salt, it exhibits high lattice energy,

rendering it insoluble in the non-polar organic solvents typically used for extraction (DCM,

Toluene), while showing high affinity for protic and polar aprotic systems.[1]

This guide provides a definitive solubility matrix, mechanistic insights, and validated protocols

for manipulating this compound in drug development workflows.[1]

Part 2: Physicochemical Profile & Solubility
Matrix[1]
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Structural Analysis[1][2]
Chemical Formula:

Molecular Weight: 154.60 g/mol (Salt form)[1]

Key Moiety: The protonated hydrazide group (

) dominates the solubility profile, enforcing ionic interactions over Van der Waals forces.

Solubility Landscape Table
Data synthesized from homologous hydrazide salt behaviors and thermodynamic principles [1,

2].
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Solvent Class
Specific
Solvent

Solubility
Rating

Estimated
Conc. (mg/mL)

Application
Context

Polar Protic Water High > 100

Aqueous stock

solutions;

bioconjugation

buffers.[1]

Methanol High 50 - 80

Primary reaction

solvent;

recrystallization.

[1]

Ethanol Moderate 20 - 40

Standard reflux

solvent for

condensation

reactions.[1]

Isopropanol Low < 10
Anti-solvent for

crystallization.[1]

Polar Aprotic DMSO High > 100

NMR analysis;

high-

concentration

library storage.[1]

DMF High > 80
Peptide coupling

reactions.[1]

Acetonitrile Low < 5

Often used to

precipitate the

salt from

water/methanol.

[1]

Non-Polar /

Chlorinated
DCM Insoluble < 0.1

Critical: Cannot

be used for

extraction of the

salt.[1]
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Ethyl Acetate Insoluble < 0.1

Common anti-

solvent for

purification.[1]

Toluene/Hexane Insoluble ~ 0
Completely

immiscible.[1]

The "Salt vs. Free Base" Switch
The most common error in handling 2-Ethoxyacetohydrazide HCl is attempting to extract it into

organic layers (DCM/EtOAc) without neutralizing it.[1]

HCl Salt Form: Locked in the aqueous phase.[1]

Free Base Form: Partitions into the organic phase (DCM/EtOAc).

Part 3: Experimental Protocols
Protocol A: Gravimetric Solubility Determination
Use this self-validating protocol to determine precise solubility limits for your specific batch.[1]

Preparation: Weigh 100 mg of 2-Ethoxyacetohydrazide HCl into a 4 mL scintillation vial.

Addition: Add the target solvent in 100

L increments at 25°C.

Agitation: Vortex for 30 seconds after each addition. Sonicate for 1 minute if dissolution is

slow.

Endpoint: Record the volume (

) where the solution becomes clear and no particulates remain.

Calculation:

.[1]
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Validation: Cool the solution to 4°C for 1 hour. If precipitate forms, the room temperature

solubility is metastable (supersaturated).

Protocol B: Free-Basing & Extraction Strategy
Essential for transferring the moiety into non-polar solvents for subsequent reactions.[1]

Dissolution: Dissolve 1.0 eq of 2-Ethoxyacetohydrazide HCl in minimum Water (approx. 5

mL/g).

Basification: Slowly add Saturated

or

solution until pH reaches 9-10.

Note: Avoid strong bases (NaOH) to prevent hydrolysis of the ethoxy-acetyl linkage.[1]

Extraction: Extract immediately with Dichloromethane (DCM) (

mL/g).[1]

Observation: The aqueous layer remains clear; the organic layer may become slightly

cloudy due to water saturation.[1]

Drying: Dry combined organics over anhydrous

.

Concentration: Evaporate solvent in vacuo (keep bath < 40°C) to yield the Free Base oil/low-

melting solid.[1]

Part 4: Visualizations & Workflows
Solubility Decision Tree
This diagram guides the researcher on solvent selection based on the intended application

(Reaction vs. Purification).[1]
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Figure 1: Decision matrix for solvent selection based on process requirements.[1]

Reaction & Purification Workflow
A standard workflow for utilizing 2-Ethoxyacetohydrazide HCl in heterocycle synthesis (e.g.,

Pyrazole formation).[1]
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Figure 2: Standard experimental workflow for condensation reactions involving hydrazide salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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